Cas no 1072152-50-1 (5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1072152-50-1
• MF: C₁₃H₁₆BBrN₂O₂
• MW: 322.993342399597
• MDL: MFCD10574985
• CID: 1076758
• PubChem ID: 329772009
• Update Time: 2025-05-20

5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• AC1Q2CTC
• AG-A-84259
• AK-40878
• CTK6B2357
• KB-245071
• MB08525
• MolPort-005-957-131
• AT17080
• DTXSID40670160
• SY323121
• 5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-boronic acid pinacol ester
• BS-42811
• EN300-7373498
• DB-059583
• 5-bromo-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• Z2049747831
• CS-0174888
• MFCD10574985
• 1072152-50-1
• 5-Bromo-7-azaindole-3-boronic Acid Pinanol Ester
• 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• AKOS015834498

• MDL： MFCD10574985
• Inchi： 1S/C13H16BBrN2O2/c1-12(2)13(3,4)19-14(18-12)10-7-17-11-9(10)5-8(15)6-16-11/h5-7H,1-4H3,(H,16,17)
• InChI Key： HBAJAQXOPJTWPI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(B1OC(C)(C)C(C)(C)O1)=CN2

Computed Properties

• Exact Mass: 322.04900
• Monoisotopic Mass: 322.04882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.14000
• LogP: 2.62460

5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1072152-50-1)

The compound 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1072152-50-1) is a highly versatile boronic ester derivative widely utilized in pharmaceutical research, organic synthesis, and material science. Its unique structure, featuring a pyrrolopyridine core coupled with a dioxaborolane group, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development.

In recent years, the demand for boron-containing compounds like 1072152-50-1 has surged due to their pivotal role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine solubility" or "1072152-50-1 synthetic applications," reflecting its relevance in optimizing drug candidates. The compound’s boronate ester moiety enhances stability, enabling efficient storage and handling under inert conditions.

From a synthetic perspective, 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine serves as a key building block for heterocyclic scaffolds. Its bromine substituent allows further functionalization via palladium-catalyzed couplings, while the boron pinacolate group facilitates carbon-carbon bond formation. This dual reactivity aligns with trends in "fragment-based drug design" and "late-stage diversification," addressing the need for rapid analog generation in medicinal chemistry.

Analytical data for CAS 1072152-50-1 typically includes high-performance liquid chromatography (HPLC) purity (>95%) and nuclear magnetic resonance (NMR) spectra confirming its structure. Users often inquire about "5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine MSDS" or "storage conditions for boronic esters," emphasizing safety and stability considerations. Proper handling under argon or nitrogen atmospheres is recommended to prevent hydrolysis of the dioxaborolane ring.

The compound’s applications extend to fluorescent probes and organic electronics, where its conjugated system enables tunable photophysical properties. Queries like "pyrrolopyridine boron derivatives in OLEDs" highlight interdisciplinary interest. Recent patents leveraging 1072152-50-1 underscore its role in developing kinase inhibitors and anticancer agents, resonating with the growing focus on targeted therapies.

In summary, 5-Bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine exemplifies the synergy between structural complexity and functional adaptability. Its integration into high-impact research areas—from bioconjugation to materials engineering—ensures sustained relevance. For researchers seeking "boronic acid equivalents" or "pyrrolopyridine synthesis," this compound offers a robust platform for innovation.